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Compound of Interest

Compound Name: NVP-BSK805 dihydrochloride

Cat. No.: B1162281 Get Quote

Essential Safety and Handling Guide for NVP-
BSK805 Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

NVP-BSK805 dihydrochloride, a potent and selective ATP-competitive inhibitor of JAK2.[1][2]

Adherence to these protocols is essential to minimize exposure risk and ensure a safe

laboratory environment. While some safety data sheets (SDS) may not classify this compound

as hazardous, its potent biological activity necessitates handling it with care as a potentially

hazardous substance.[3][4][5]

Hazard Identification and Personal Protective Equipment
(PPE)
The primary routes of exposure to NVP-BSK805 dihydrochloride are inhalation of the powder,

dermal contact, and accidental ingestion.[4] A comprehensive personal protective equipment

(PPE) protocol is mandatory to mitigate these risks.

Table 1: Required Personal Protective Equipment for Handling NVP-BSK805 Dihydrochloride
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PPE Component Specification Rationale

Hand Protection

Chemically resistant, powder-

free double nitrile gloves. The

outer glove should extend over

the lab coat cuff.

Provides a robust barrier

against skin contact and

absorption. Double gloving

allows for the immediate

removal of the outer glove if

contaminated.[6]

Eye and Face Protection

ANSI Z87.1-compliant safety

goggles. A full-face shield

should be worn over goggles

when handling the solid

compound or when there is a

risk of splashing.

Protects eyes and face from

splashes and aerosolized

particles.[4]

Body Protection

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric with long

sleeves and tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Must be discarded as

hazardous waste after use.[4]

[6]

Respiratory Protection
A NIOSH-approved N95

respirator or higher.

Required when handling the

solid compound outside of a

certified containment system

(e.g., chemical fume hood,

Class II Biological Safety

Cabinet) to prevent inhalation.

[4][6]

Foot and Hair Protection
Disposable, non-slip shoe

covers and a hair bonnet.

Prevents the spread of

contamination outside of the

designated handling area.[4]

Operational Plans: Safe Handling Procedures
All handling of NVP-BSK805 dihydrochloride, particularly in its solid form, should be

conducted in a designated area within a certified chemical fume hood or a Class II Biological

Safety Cabinet (BSC) to control aerosolization.[6]
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Step-by-Step Handling Protocol:
Preparation: Before handling, ensure the designated area is clean and uncluttered.

Assemble all necessary equipment, including PPE, a calibrated scale, weigh boats, spatulas,

and appropriate solvents. A pre-prepared spill kit should be readily accessible.

Donning PPE: Put on all required PPE as specified in Table 1 in the following order: shoe

covers, hair bonnet, inner gloves, gown, outer gloves, face mask/respirator, and safety

goggles/face shield.

Weighing: When weighing the solid compound, perform the task within the containment of a

fume hood or BSC. Use a tared weigh boat to minimize the dispersion of the powder.[6]

Reconstitution: To prepare solutions, slowly add the solvent to the solid compound to prevent

splashing. NVP-BSK805 dihydrochloride is soluble in DMSO.[7]

Post-Handling: After handling, decontaminate all surfaces in the work area. Carefully remove

and dispose of all contaminated disposable materials in the designated hazardous waste

containers.

Doffing PPE: Remove PPE in the reverse order of donning, being careful not to contaminate

yourself. Wash hands thoroughly with soap and water after removing all PPE.

Experimental Workflow for Safe Handling
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Caption: Procedural workflow for the safe handling of NVP-BSK805 dihydrochloride.
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Disposal Plans
All materials that come into contact with NVP-BSK805 dihydrochloride are considered

hazardous waste and must be disposed of in accordance with institutional and local

regulations.[4]

Table 2: Disposal Guidelines for NVP-BSK805 Dihydrochloride Waste

Waste Type Description Disposal Container Disposal Method

Solid Hazardous

Waste

Unused compound,

contaminated gloves,

gowns, shoe covers,

weigh boats, pipette

tips, and empty vials.

Designated, sealed,

and clearly labeled

hazardous waste

container (e.g., yellow

chemotherapy waste

bin).[4]

High-temperature

incineration by a

certified hazardous

waste management

company.[4]

Liquid Hazardous

Waste

Unused or expired

stock solutions and

contaminated

solvents.

Labeled, leak-proof

hazardous liquid

waste container.[6]

Incineration by a

certified hazardous

waste management

company. DO NOT

pour down the drain.

[4]

Sharps Hazardous

Waste

Needles and syringes

used for in vivo

studies.

Puncture-proof,

labeled sharps

container designated

for hazardous waste.

[4]

Autoclaving followed

by incineration, or as

per institutional

protocol for hazardous

sharps.[4]

Emergency Procedures: Chemical Spill
In the event of a spill, evacuate the immediate area and alert others. Only personnel trained in

hazardous spill cleanup should address the spill, wearing appropriate PPE.

Spill Response Workflow
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Chemical Spill Response
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Caption: Logical workflow for responding to a chemical spill of NVP-BSK805 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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